Cas no 1174006-45-1 (Bpy-FOXD , 2,7-Bis[2-(2,2'-bipyridine-6-yl)-1,3,4-oxadiazo-5-y)

• Product Name: Bpy-FOXD , 2,7-Bis[2-(2,2'-bipyridine-6-yl)-1,3,4-oxadiazo-5-y
• CAS No: 1174006-45-1
• MF: C₃₉H₂₆N₈O₂
• MW: 638.6761469841
• CID: 4561536
• PubChem ID: 58556132
• Update Time: 2025-07-10

Bpy-FOXD , 2,7-Bis[2-(2,2'-bipyridine-6-yl)-1,3,4-oxadiazo-5-y Chemical and Physical Properties

Names and Identifiers

• Bpy-FOXD , 2,7-Bis[2-(2,2'-bipyridine-6-yl)-1,3,4-oxadiazo-5-y
• BPY-FOXD
• 2,7-Bis[2-(2,2'-bipyridin-6-yl)-1,3,4-oxadiazol-5-yl]-9,9-dimethylfluorene
• 2,2'-Bipyridine, 6,6''-[(9,9-dimethyl-9H-fluorene-2,7-diyl)bis(1,3,4-oxadiazole-5,2-diyl)]bis-
• DTXSID501119297
• 2,7-Bis[2-(2,2'-bipyridine-6-yl)-1,3,4-oxadiazo-5-yl]-9,9-
• 5,5'-(9,9-Dimethyl-9H-fluorene-2,7-diyl)bis(2-([2,2'-bipyridin]-6-yl)-1,3,4-oxadiazole)
• 2,7-Bis[2-(2,2'-bipyridine-6-yl)-1,3,4-oxadiazo-5-yl]9,9-dimethylfluorene
• 1174006-45-1
• 6,6a(2)a(2)-[(9,9-Dimethyl-9H-fluorene-2,7-diyl)bis(1,3,4-oxadiazole-5,2-diyl)]bis[2,2a(2)-bipyridine]
• MFCD12022444
• 2-[9,9-dimethyl-7-[5-(6-pyridin-2-ylpyridin-2-yl)-1,3,4-oxadiazol-2-yl]fluoren-2-yl]-5-(6-pyridin-2-ylpyridin-2-yl)-1,3,4-oxadiazole
• Bpy-FOXD, 2,7-Bis[2-(2,2'-bipyridine-6-yl)-1,3,4-oxadiazo-5-y
• SCHEMBL251077
• CID 58556132

• Inchi： 1S/C39H26N8O2/c1-39(2)27-21-23(35-44-46-37(48-35)33-13-7-11-31(42-33)29-9-3-5-19-40-29)15-17-25(27)26-18-16-24(22-28(26)39)36-45-47-38(49-36)34-14-8-12-32(43-34)30-10-4-6-20-41-30/h3-22H,1-2H3
• InChI Key： RYTUDCZDAVNDOI-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2=C(C=CC(C3OC(C4N=C(C5=NC=CC=C5)C=CC=4)=NN=3)=C2)C2=C1C=C(C1OC(C3N=C(C4=NC=CC=C4)C=CC=3)=NN=1)C=C2

Computed Properties

• Exact Mass: 638.21787210g/mol
• Monoisotopic Mass: 638.21787210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 49
• Rotatable Bond Count: 6
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.303±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.9E-6 g/L) (25 ºC),

Additional information on Bpy-FOXD , 2,7-Bis[2-(2,2'-bipyridine-6-yl)-1,3,4-oxadiazo-5-y

Recent Advances in Bpy-FOXD (2,7-Bis[2-(2,2'-bipyridine-6-yl)-1,3,4-oxadiazo-5-yl]fluorene) and Its Applications in Chemical Biology and Medicine

In recent years, the compound Bpy-FOXD (2,7-Bis[2-(2,2'-bipyridine-6-yl)-1,3,4-oxadiazo-5-yl]fluorene) and its derivative with CAS number 1174006-45-1 have garnered significant attention in the field of chemical biology and medicinal chemistry. These compounds are characterized by their unique structural features, which include a fluorene core functionalized with bipyridine and oxadiazole moieties. Such structural attributes make them highly versatile for applications in molecular recognition, sensing, and therapeutic development.

The primary focus of recent research has been on the photophysical and electrochemical properties of Bpy-FOXD, which are crucial for its utility in bioimaging and as a molecular probe. Studies have demonstrated that the compound exhibits strong fluorescence emission and excellent stability under physiological conditions, making it a promising candidate for real-time monitoring of biological processes. Additionally, its ability to bind metal ions, particularly transition metals, has been exploited in the development of novel chemosensors for detecting heavy metals in biological systems.

One of the most notable applications of Bpy-FOXD is in the field of cancer research. Recent studies have explored its potential as a photosensitizer in photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species (ROS) upon light irradiation has been leveraged to induce selective cytotoxicity in cancer cells. Preliminary in vitro and in vivo studies have shown promising results, with Bpy-FOXD demonstrating high efficacy and minimal side effects. These findings suggest that it could serve as a valuable addition to the current arsenal of PDT agents.

Another area of interest is the use of Bpy-FOXD in the development of supramolecular assemblies. Its bipyridine units facilitate the formation of coordination complexes with various metal ions, enabling the construction of functional nanomaterials. These nanomaterials have potential applications in drug delivery, where they can be engineered to release therapeutic agents in a controlled manner. Recent work has also highlighted the role of Bpy-FOXD in the design of metal-organic frameworks (MOFs) for targeted drug delivery and imaging.

Despite these advancements, challenges remain in the optimization of Bpy-FOXD for clinical applications. Issues such as solubility, biodistribution, and long-term toxicity need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its utility in multiple domains underscore its potential as a key player in the future of chemical biology and medicine.

In conclusion, Bpy-FOXD and its derivative (CAS: 1174006-45-1) represent a promising class of compounds with wide-ranging applications in chemical biology and medicine. Ongoing research is expected to uncover new functionalities and refine existing ones, paving the way for their translation into clinical and industrial settings. The integration of multidisciplinary approaches will be essential to fully realize the potential of these compounds in addressing current and future challenges in healthcare.